Cas no 934-29-2 (exo-norbornane-2-carboxylic acid)

• Product Name: exo-norbornane-2-carboxylic acid
• CAS No: 934-29-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD11865211
• CID: 40323
• PubChem ID: 946560
• Update Time: 2025-11-01

exo-norbornane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-Norbornane-2-carboxylic acid
• exo-Norbornane-2-carboxylic acid
• exo-Bicyclo[2.2.1]heptane-2-carboxylic acid
• (3S)-bicyclo[2.2.1]heptane-3-carboxylic acid
• 934-29-2
• AKOS006387651
• (2s)-bicyclo[2.2.1]heptane-2-carboxylic acid
• NSC84287
• Bicyclo[2.2.1]heptane-2-carboxylic acid, exo-
• 1217525-96-6
• 2-Norbornanecarboxylic acid, exo-
• AKOS015855912
• SCHEMBL7751371
• DTXSID70292637
• NSC-84287
• DB-299625
• exo-norbornane-2-carboxylic acid

• MDL： MFCD11865211
• Inchi： 1S/C8H12O2/c9-8(10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H,9,10)/t5?,6?,7-/m0/s1
• InChI Key： JESWDXIHOJGWBP-AHXFUIDQSA-N
• SMILES： OC([C@H]1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on exo-norbornane-2-carboxylic acid

Recent Advances in the Study of Exo-Norbornane-2-Carboxylic Acid (934-29-2): A Comprehensive Research Brief

Exo-norbornane-2-carboxylic acid (CAS: 934-29-2) is a bicyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including a rigid norbornane scaffold and a carboxylic acid functional group, make it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, material science, and chemical biology, highlighting its versatility and importance in modern research.

One of the key areas of interest is the role of exo-norbornane-2-carboxylic acid in the development of new therapeutic agents. Researchers have utilized its scaffold to design and synthesize analogs with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of exo-norbornane-2-carboxylic acid exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its therapeutic potential, exo-norbornane-2-carboxylic acid has also been investigated for its utility in material science. A recent report in ACS Applied Materials & Interfaces highlighted its use as a precursor for the synthesis of advanced polymeric materials with tunable mechanical and thermal properties. The study revealed that the incorporation of exo-norbornane-2-carboxylic acid into polymer backbones significantly enhances their stability and performance, making them suitable for applications in high-performance coatings and adhesives.

Another notable advancement is the application of exo-norbornane-2-carboxylic acid in chemical biology. Researchers have employed it as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high stereoselectivity. A 2022 study in Organic Letters showcased its effectiveness in catalyzing key transformations, such as Diels-Alder reactions, with remarkable yield and selectivity. This underscores its potential as a versatile tool in synthetic chemistry.

Despite these promising developments, challenges remain in the large-scale production and optimization of exo-norbornane-2-carboxylic acid-based compounds. Recent efforts have focused on improving synthetic methodologies to enhance yield and reduce environmental impact. For example, a 2023 Green Chemistry publication described a sustainable catalytic process for the synthesis of exo-norbornane-2-carboxylic acid derivatives, emphasizing the importance of green chemistry principles in modern research.

In conclusion, exo-norbornane-2-carboxylic acid (934-29-2) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, highlight its significance as a multifunctional building block. Ongoing research aims to further explore its potential and address existing challenges, paving the way for innovative solutions in the field. This brief provides a snapshot of the latest advancements and underscores the need for continued investigation into this versatile compound.